Cas no 443-79-8 (DL-Isoleucine)

DL-Isoleucine structure

Product Name:DL-Isoleucine

CAS No:443-79-8

Molecular Formula:C₆H₁₃NO₂

Molecular Weight:131.17292

MDL:MFCD00004268

CID:37399

PubChem ID:24901618

DL-Isoleucine Properties

Names and Identifiers

- DL-Isoleucine
- (DL)-2-Amino-3-methylpentanoic acid
- (+/-)-2-Amino-3-methylpentanoic acid~H-DL-Ile-OH
- DL-Isoleucine (mixture of 4 stereoisomers)
- 2-amino-3-methylpentanoic acid
- H-DL-Ile-OH
- L-Isoleucine
- DL-allo-isoleucine
- Indan
- Isoleucine, DL-
- H-DL-Ile-OH (mixture of 4 stereoisomers)
- DL-2-Amino-3-methylpentanoic acid
- DL-Isoleucine,98%
- +Expand
- MDL： MFCD00004268
- InChIKey： AGPKZVBTJJNPAG-RFZPGFLSSA-N
- Inchi： 1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1
- SMILES： CCC(C)C(C(=O)O)N
- BRN： 1721796

Computed Properties

Exact Mass: 131.09469
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 3
Monoisotopic Mass: 131.094629
Heavy Atom Count: 9
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 63.3

Experimental Properties

LogP: 1.14470
PSA: 63.32
Merck: 5179
Refractive Index: 1.4630 (estimate)
Water Partition Coefficient: 22.3 g/L (25 ºC)
Boiling Point: 225.8℃ at 760 mmHg
Melting Point: 290 °C (dec.) (lit.)
Flash Point: 90.3 °C
FEMA: 3295
Color/Form: Not available
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: Not available
Specific Rotation: 0° (c=4, 6N HCl)
Density: 1.2930 (estimate)

DL-Isoleucine Security Information

WGK Germany：3
Safety Term：S24/25
Safety Instruction： S24/25
Risk Phrases：20/21/22-40
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature
Risk Phrases： R40: limited evidence for its carcinogenic role. R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
Signal Word：Warning
TSCA：Yes

DL-Isoleucine Customs Data

HS CODE：29224995

DL-Isoleucine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003QAL-5g	DL-Isoleucine	443-79-8	98%	5g	$15.00	2024-05-02
A2B Chem LLC	AB73245-5g	DL-isoleucine	443-79-8	98%	5g	$14.00	2024-04-20
abcr	AB117129-10 g	DL-Isoleucine, 99% (H-DL-Ile-OH); .	443-79-8	99%	10 g	€63.20	2023-07-20
Ambeed	A868688-5g	DL-Isoleucine	443-79-8	98%	5g	$18.0	2024-07-19
ChemScence	CS-W013422-100g	DL-Isoleucine	443-79-8	≥98.0%	100g	$76.0	2022-04-27
Cooke Chemical	A4984512-5G	DL-Isoleucine	443-79-8	98%	5g	RMB 34.40	2023-09-07
eNovation Chemicals LLC	D692943-100g	DL-Isoleucine	443-79-8	98%	100g	$155	2021-09-27
MedChemExpress	HY-W012706-5g	DL-Isoleucine	443-79-8	≥98.0%	5g	￥280	2024-04-18
TRC	D248085-1g	DL-Isoleucine	443-79-8		1g	$ 45.00	2022-06-05
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A17521-10g	DL-Isoleucine, 99%	443-79-8	99%	10g	￥465.00	2023-02-09

DL-Isoleucine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:443-79-8)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:443-79-8)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:443-79-8)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

DL-Isoleucine Related Literature

1. Pyrrolizidine alkaloid biosynthesis. Relative rates of incorporation of the isomers of isoleucine into the necic acid component of senecionine

Noel M. Davies,David H. G. Crout J. Chem. Soc. Perkin Trans. 1 1974 2079
2. Experiments in the synthesis of DL-isoleucine

F. P. Doyle,D. O. Holland,W. Marflitt,J. H. C. Nayler,C. M. O'Connor J. Chem. Soc. 1955 1719
3. Crystal packing predictions of the alpha-amino acids: methods assessment and structural observations

Graeme M. Day,Timothy G. Cooper CrystEngComm 2010 12 2443
4. The fate of aerosols on the surface of Titan

S. I. Ramírez,P. Coll,A. Buch,C. Brassé,O. Poch,F. Raulin Faraday Discuss. 2010 147 419
5. Study of the interaction between laevorotatory-isoleucine and a composite fluorescent probe of Pd(ii)

Dingxi Cheng,Huiyu Zhu,Qisheng Liu Anal. Methods 2014 6 3095
6. Marama bean [Tylosema esculentum (Burch.) A. Schreib.]: an indigenous plant with potential for food, nutrition, and economic sustainability

Abiodun Olusola Omotayo,Adeyemi Oladapo Aremu Food Funct. 2021 12 2389
7. Site-selective and diastereoselective functionalization of α-amino acid and peptide derivatives via palladium-catalyzed sp3 C–H activation

Ming Zhang,Shengliang Zhong,Yiyuan Peng,Jianwen Jiang,Yongli Zhao,Changfeng Wan,Zhenming Zhang,Rongli Zhang,Ai Qin Zhang Org. Chem. Front. 2021 8 133
8. S 27. Aspergillic acid. Part I

George Dunn,J. J. Gallagher,G. T. Newbold,F. S. Spring J. Chem. Soc. 1949 S126
9. NMR-based assignment of isoleucine vs. allo-isoleucine stereochemistry

Zoe J. Anderson,Christian Hobson,Rebecca Needley,Lijiang Song,Michael S. Perryman,Paul Kerby,David J. Fox Org. Biomol. Chem. 2017 15 9372
10. Marama bean [Tylosema esculentum (Burch.) A. Schreib.]: an indigenous plant with potential for food, nutrition, and economic sustainability

Abiodun Olusola Omotayo,Adeyemi Oladapo Aremu Food Funct. 2021 12 2389
11. The effect of molecular isomerism on the induced circular dichroism of cadmium sulfide quantum dots

Yoonbin A. Joh,Yuri H. Kwon,Shambhavi Tannir,Brian M. Leonard,Jan Kubelka,Krisztina Varga,Milan Balaz J. Mater. Chem. C 2021 9 17483

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